Cas no 22876-16-0 (6-methyl-1,3-benzoxazol-2(3H)-one)

• Product name: 6-methyl-1,3-benzoxazol-2(3H)-one
• CAS No: 22876-16-0
• MF: C₈H₇NO₂
• MW: 149.14668
• MDL: MFCD02090051
• CID: 912485
• PubChem ID: 322634

6-methyl-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,3-benzoxazol-2(3H)-one
• 6-methyl-3H-1,3-benzoxazol-2-one
• 6-Methyl-3H-benzooxazol-2-one
• 6-methylbenzo[d]oxazol-2(3H)-one
• AC1L86V9
• CHEMBL95524
• CTK1A3737
• NSC280712
• SureCN244119
• SY081557
• AC5672
• 6-Methyl-1,3-benzoxazol-2(3H)-one, AldrichCPR
• 6-methylbenzoxazolin-2-one
• 22876-16-0
• BP-20116
• NSC 280712
• LS-04241
• A911120
• 6-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• BDBM50290819
• DS-009133
• SCHEMBL244119
• AKOS005174094
• NSC-280712
• MFCD02090051
• DTXSID80314112
• SAQACWOVZKNHSB-UHFFFAOYSA-N
• 6-Methylbenzoxazol-2(3H)-one
• CS-0206846
• 2(3H)-Benzoxazolone, 6-methyl-
• ALBB-013599

• MDL： MFCD02090051
• Inchi： InChI=1S/C8H7NO2/c1-5-2-3-6-7(4-5)11-8(10)9-6/h2-4H,1H3,(H,9,10)
• InChI Key： SAQACWOVZKNHSB-UHFFFAOYSA-N
• SMILES： O=C1OC2=CC(C)=CC=C2N1

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.259
• Melting Point: 141 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.574
• PSA: 38.33

6-methyl-1,3-benzoxazol-2(3H)-one Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT